4-Methyl-2-(phenylmethoxycarbonylamino)thiophene-3-carboxylic acid

• IUPAC Name: 4-methyl-2-(phenylmethoxycarbonylamino)thiophene-3-carboxylic acid
• InChI: InChI=1S/C14H13NO4S/c1-9-8-20-12(11(9)13(16)17)15-14(18)19-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,15,18)(H,16,17)
• InChI Key: RHXPMWAMHJZYRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1C(=O)O)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H13NO4S
• Molecular Weight: 291.32 g/mol

Description

Synthesis Analysis

Thiophene derivatives, such as the one , can be synthesized through various methods. One common method involves the condensation reaction, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “4-Methyl-2-(phenylmethoxycarbonylamino)thiophene-3-carboxylic acid” is derived from its spectral information. Thiophene is a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For instance, they can be involved in phosphine-free direct C-H arylation of thiophenes at C2. They can also undergo a metal-free dehydration and sulfur cyclization of alkynols with elemental sulfur (S8) or EtOCS2K.

Future Directions

Thiophene derivatives continue to attract the interest of scientists due to their potential as biologically active compounds. Future research may focus on exploring new synthesis methods, understanding their mechanisms of action, and investigating their potential applications in various fields.